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Compound of Interest

Compound Name:
DL-Methionine methylsulfonium

chloride

Cat. No.: B075466 Get Quote

This guide provides essential safety and logistical information for the proper disposal of DL-
Methionine methylsulfonium chloride, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and regulatory compliance.

Immediate Safety Considerations
Before handling DL-Methionine methylsulfonium chloride for disposal, it is imperative to

consult your institution's specific Environmental Health and Safety (EHS) guidelines. Safety

Data Sheets (SDSs) for this compound present conflicting hazard information. While some

sources classify it as non-hazardous under OSHA and CLP regulations[1][2], others indicate

potential for acute oral toxicity, skin irritation, and severe water hazard[3][4].

Principle of Prudence: Given the conflicting data, it is safest to treat DL-Methionine
methylsulfonium chloride and any contaminated materials as hazardous waste unless

explicitly classified as non-hazardous by your institution's EHS department.[5] Always wear

appropriate Personal Protective Equipment (PPE), including safety glasses with side shields,

gloves, and a lab coat, when handling this chemical.[1]

Summary of Chemical and Safety Data
The following table summarizes key quantitative and qualitative data for DL-Methionine
methylsulfonium chloride.
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Property Data Citations

Physical Form
Solid, powder, or crystals;

colorless to white.
[2][4]

Solubility Soluble in water (100 mg/mL). [4]

pH 4.0 - 5.5. [4]

Hazard Classifications

Conflicting Data Reported:-

Not considered hazardous by

2012 OSHA Hazard

Communication Standard (29

CFR 1910.122).[1]- Does not

meet criteria for classification

in any hazard class (EC No

1272/2008).[2]- Acute toxicity,

oral (Category 4); Skin

corrosion/irritation (Category

2).[3]- WGK 3: Severely

hazardous to water (Germany).

[4]- Storage Class 11:

Combustible Solids.[4]

[1][2][3][4]

Procedural Guidance for Disposal
The following step-by-step protocols outline the recommended disposal pathway. The primary

approach is to manage the substance as regulated chemical waste through your institution's

EHS program.

Step 1: Waste Characterization and Segregation
Consult EHS: Confirm the final waste determination (hazardous or non-hazardous) with your

institution's EHS officer.[5]

Treat as Hazardous: In the absence of a definitive non-hazardous determination, manage all

DL-Methionine methylsulfonium chloride waste as hazardous.[5] This includes the pure

chemical, solutions, and any materials contaminated with it (e.g., gloves, absorbent paper,

weighing boats).
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Segregate Incompatibles: Store this waste separately from incompatible materials, such as

strong oxidizing agents.[1][6]

Step 2: Packaging and Labeling Solid Waste
Container Selection: Place dry, solid DL-Methionine methylsulfonium chloride waste into

a chemically compatible container that can be securely sealed with a screw-on cap.[7][8]

Contaminated Lab Trash: Double-bag chemically contaminated lab supplies (gloves, wipes,

etc.) in clear plastic bags to allow for visual inspection. Seal each bag individually.[7]

Labeling: As soon as the first item of waste is placed in the container, affix a "Hazardous

Waste" tag provided by your EHS department.[5][9] The label must include:

The full, unabbreviated chemical name: "DL-Methionine methylsulfonium chloride".[9]

The date waste generation began.[9]

The specific laboratory or room number of origin.[9]

The Principal Investigator's name and contact information.[9]

Step 3: Packaging and Labeling Liquid Waste
Aqueous Solutions: Collect aqueous solutions of DL-Methionine methylsulfonium chloride
in a leak-proof container with a secure, screw-on cap. Do not use metal containers.[10]

Secondary Containment: Place the primary liquid waste container within a larger, chemically

compatible secondary container capable of holding 110% of the liquid's volume.[7] This

prevents spills and allows for the segregation of incompatible liquid wastes.[7]

Labeling: Label the liquid waste container with a hazardous waste tag, listing all chemical

constituents and their estimated concentrations.[6][9]

Step 4: Storage Prior to Disposal
Designated Storage Area: Store the sealed and labeled waste containers in a designated

Satellite Accumulation Area (SAA) within your laboratory.[6]
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Supervision: The SAA must be under the direct supervision of laboratory personnel.[10]

Container Management: Keep waste containers closed at all times except when adding

waste.[7] Ensure containers are clean and free of external contamination before collection.

Step 5: Arranging for Final Disposal
Request Collection: Contact your institution's EHS department or hazardous waste program

to schedule a waste collection.[5][9] Do not transport hazardous waste yourself.

Follow Time Limits: Be aware of regulatory time limits for waste accumulation. Hazardous

waste must typically be collected within 90 days of the start date on the label.[7][10]

Disposal of Empty Containers: A container that held DL-Methionine methylsulfonium
chloride must be triple-rinsed with a suitable solvent (like water). The rinsate must be

collected and disposed of as hazardous waste.[8] After rinsing and removal of the label, the

empty container may be disposed of as regular trash.[5][8]

Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the

disposal of DL-Methionine methylsulfonium chloride.
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Caption: Disposal decision workflow for DL-Methionine methylsulfonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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